N-(2-chloro-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(2-chloro-4-nitrophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C15H11ClN6O3S/c16-12-8-11(22(24)25)6-7-13(12)17-14(23)9-26-15-18-19-20-21(15)10-4-2-1-3-5-10/h1-8H,9H2,(H,17,23)
• InChI Key: LWKALYWRTMSMEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C15H11ClN6O3S
• Molecular Weight: 390.8 g/mol

Description

N-(2-chloro-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide, also known as CNTA, is a chemical compound that has been extensively studied due to its potential applications in scientific research. CNTA is a thioacetamide derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-(2-chloro-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide is not fully understood, but it is believed to act through the inhibition of various enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. It also inhibits the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. This compound has also been shown to inhibit the activity of histone deacetylase (HDAC), an enzyme that plays a role in gene expression and cell differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, inhibit cell proliferation, induce apoptosis, and modulate gene expression. This compound has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-chloro-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide in lab experiments is its broad range of potential applications. This compound has been shown to possess antimicrobial, anti-inflammatory, and anticancer properties, which makes it a valuable tool for researchers studying various diseases. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to be toxic to some cells, which can limit its use in certain experiments.

Future Directions

There are many future directions for research on N-(2-chloro-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide. One area of research is the development of new drugs based on this compound. Researchers can use this compound as a lead compound to develop new drugs that are more effective and less toxic. Another area of research is the investigation of the mechanism of action of this compound. Researchers can use various techniques such as X-ray crystallography and molecular modeling to study the interactions between this compound and its target enzymes and receptors. Finally, researchers can investigate the potential applications of this compound in other fields such as agriculture and environmental science.

Scientific Research Applications

N-(2-chloro-4-nitrophenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide has been widely used in scientific research for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. It has been used as a lead compound for the development of new drugs that target various diseases such as cancer, Alzheimer's, and Parkinson's disease.